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Introduction

ASTM D5261 is a standardized test method for determining the mass per unit area of
geotextiles.[1][2][3][4][5][6][7][8] This physical property is a critical quality control parameter,
ensuring that the material conforms to manufacturing and design specifications.[1][2][3][5] In
research and development, precise and consistent measurement of mass per unit area is
fundamental for characterizing novel materials, evaluating process modifications, and ensuring
the reliability of materials used in various applications. This document provides a detailed
protocol for performing the ASTM D5261 test and guidelines for the comprehensive reporting
and documentation of the results.

Data Presentation

A clear and concise presentation of quantitative data is essential for interpretation and
comparison. The following table summarizes the key results obtained from the ASTM D5261
test.

Table 1: Summary of Mass Per Unit Area (ASTM D5261)
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. Dimensions Mass per Unit
Specimen ID Area (mm?) Mass (g)
(mm x mm) Area (g/m?)
GT-01-A 100 x 100 10,000 2.52 252.0
GT-01-B 100 x 100 10,000 2.55 255.0
GT-01-C 100 x 100 10,000 2.53 253.0
GT-01-D 100 x 100 10,000 2.56 256.0
GT-01-E 100 x 100 10,000 2.54 254.0
Average - - - 254.0
Standard
o - - - 1.58

Deviation

Experimental Protocols

A detailed and standardized experimental protocol is crucial for reproducibility.

Apparatus

o Cutting Die or Template: A square or circular die with a minimum area of 10,000 mm?.
o Balance: A calibrated balance with a sensitivity of 0.01 g.

» Conditioning Chamber: A controlled environment maintained at a relative humidity of 65 *
5% and a temperature of 21 + 2°C (70 £ 4°F).[1]

Procedure

o Sampling: Obtain a representative laboratory sample of the geotextile. As per ASTM D4354,
ensure the sampling method is appropriate for the material and the lot size.

e Specimen Preparation:

o Cut a minimum of five test specimens from the laboratory sample.
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o Specimens should be taken from locations distributed across the full width and length of
the sample.

o Ensure specimens are not taken from within one-tenth of the width of the selvage (the
finished edge of the fabric), unless otherwise specified.[1]

o Use a sharp cutting die or template to ensure precise and uniform dimensions.
o Conditioning:
o Place the cut specimens in the conditioning chamber.

o Allow the specimens to reach moisture equilibrium in the standard atmosphere for testing
geotextiles.[1] This typically requires a minimum of 24 hours.

¢ Measurement:

o Test the conditioned specimens in the standard atmosphere.[1]

o Weigh each specimen individually on the calibrated balance to the nearest 0.01 g.[1]

o Record the mass of each specimen.

e Calculation:

o Calculate the mass per unit area for each specimen using the following formula:

= M=(m/A) * 1,000,000

= Where:

= M = Mass per unit area (g/m?)

= m = Mass of the specimen (g)

» A =Area of the specimen (mm2)

o Calculate the average mass per unit area and the standard deviation for the set of
specimens.[1]
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Mandatory Visualization
Experimental Workflow

The following diagram illustrates the logical flow of the ASTM D5261 test procedure.
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ASTM D5261 Experimental Workflow

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b11183713?utm_src=pdf-body-img
https://www.benchchem.com/product/b11183713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11183713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Reporting of Results

The final test report should be comprehensive and include the following information for
complete documentation and traceability:

o Test Method: A clear statement that the test was conducted in accordance with ASTM
D5261.

o Material Identification: A detailed description of the geotextile tested, including type, style,
and any other relevant identifiers.

o Sampling Details: The sampling method used.

e Specimen Information: The size and shape of the test specimens and the number of
specimens tested.[1]

e Test Results:

o The average mass per unit area, reported to three significant figures.[1]

o The standard deviation of the mass per unit area.[1]
» Deviations: A statement of any deviations from the specified test procedure.[1]
o Date of Test: The date the test was performed.

o Operator Information: The name or initials of the person who performed the test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note and Protocol: Reporting and
Documentation of ASTM D5261 Test Results]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b11183713#reporting-and-documentation-of-astm-
d5261-test-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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